Cas no 1029773-10-1 ([6-Chloro-2-oxo-3-[(3-oxo-3-phenylmethoxypropyl)carbamoyl]chromen-7-yl] butanoate)

• Product Name: [6-Chloro-2-oxo-3-[(3-oxo-3-phenylmethoxypropyl)carbamoyl]chromen-7-yl] butanoate
• CAS No: 1029773-10-1
• MF: C₂₄H₂₂ClNO₇
• MW: 471.886986255646
• MDL: MFCD10574837
• CID: 2622554
• Update Time: 2025-10-28

[6-Chloro-2-oxo-3-[(3-oxo-3-phenylmethoxypropyl)carbamoyl]chromen-7-yl] butanoate Chemical and Physical Properties

Names and Identifiers

• Butyric acid 3-(2-benzyloxycarbonyl-ethylcarbamoyl)-6-chloro-2-oxo-2H-chromen-7-yl ester
• [6-Chloro-2-oxo-3-[(3-oxo-3-phenylmethoxypropyl)carbamoyl]chromen-7-yl] butanoate

• MDL： MFCD10574837
• Inchi： 1S/C24H22ClNO7/c1-2-6-22(28)32-20-13-19-16(12-18(20)25)11-17(24(30)33-19)23(29)26-10-9-21(27)31-14-15-7-4-3-5-8-15/h3-5,7-8,11-13H,2,6,9-10,14H2,1H3,(H,26,29)
• InChI Key： DPJWSWPYDQEQFV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C=C(C(=O)O2)C(NCCC(=O)OCC1C=CC=CC=1)=O)OC(CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 762
• Topological Polar Surface Area: 108

Additional information on [6-Chloro-2-oxo-3-[(3-oxo-3-phenylmethoxypropyl)carbamoyl]chromen-7-yl] butanoate

Compound CAS No. 1029773-10-1: [6-Chloro-2-Oxo-3-[ (3-Oxo-3-(Phenylmethoxy)Propyl)Carbamoyl ]Chromen-7-Yl] Butanoate

The compound with CAS No. 1029773-10-1, named [6-Chloro-2-Oxo-3-[ (3-Oxo-3-(Phenylmethoxy)Propyl)Carbamoyl ]Chromen-7-Yl] Butanoate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the chromene family, which is a class of aromatic compounds with a benzopyran structure. Chromenes are known for their diverse biological activities, making them valuable in drug discovery and development.

Chromene derivatives have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The presence of the 6-chloro substituent in this compound suggests that it may exhibit enhanced stability or bioavailability compared to its non-chlorinated counterparts. Additionally, the butanoate group attached to the chromen ring could play a role in modulating the compound's pharmacokinetic properties, such as absorption and distribution.

Recent research has focused on the anti-inflammatory properties of chromene derivatives, particularly their ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and nitric oxide (NO) synthase. The phenylmethoxy group in this compound may contribute to its anti-inflammatory activity by enhancing its ability to interact with cellular targets. Furthermore, the carbamoyl group could serve as a site for further functionalization, allowing researchers to explore its potential as a scaffold for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of chromene derivatives with appropriate substituents. The synthesis typically involves nucleophilic substitution reactions or coupling agents to introduce the desired functional groups. The butanoate ester can be introduced via esterification reactions, ensuring optimal solubility and stability of the final product.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential therapeutic agent for chronic inflammatory diseases. Its ability to modulate key inflammatory pathways makes it a candidate for further investigation in animal models of arthritis and other inflammatory conditions. Moreover, the chloro substituent may enhance its selectivity towards specific cellular targets, reducing off-target effects and improving therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of this compound using molecular docking and QSAR (Quantitative Structure-Activity Relationship) models. These studies have provided valuable insights into its potential as a drug candidate, highlighting its favorable pharmacokinetic properties and low toxicity profile.

In conclusion, CAS No. 1029773-10-1 represents a significant advancement in the field of chromene chemistry, offering new opportunities for drug discovery and development. Its unique structure and promising biological activities make it a valuable tool for researchers exploring novel therapeutic strategies against inflammatory diseases.